Cas no 511268-37-4 (3-PYRROLIDINOL, 4,4-DIMETHYL-, HYDROCHLORIDE, (3S)-)

• Product Name: 3-PYRROLIDINOL, 4,4-DIMETHYL-, HYDROCHLORIDE, (3S)-
• CAS No: 511268-37-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 3300532
• PubChem ID: 66936381
• Update Time: 2025-10-28

3-PYRROLIDINOL, 4,4-DIMETHYL-, HYDROCHLORIDE, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINOL, 4,4-DIMETHYL-, HYDROCHLORIDE, (3S)-
• 3-Pyrrolidinol, 4,4-dimethyl-, hydrochloride (1:1), (3S)-
• W16893
• E87989
• (3S)-4,4-dimethyl-3-pyrrolidinol hcl
• (S)-4,4-DIMETHYLPYRROLIDIN-3-OL HYDROCHLORIDE
• DB-353404
• SCHEMBL1190216
• CJEZDLLOUKRCJG-NUBCRITNSA-N
• (S)-4,4-DIMETHYLPYRROLIDIN-3-OL HCL
• (3S)-4,4-dimethyl-3-pyrrolidinol hydrochloride
• 511268-37-4

• Inchi： 1S/C6H13NO.ClH/c1-6(2)4-7-3-5(6)8;/h5,7-8H,3-4H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： CJEZDLLOUKRCJG-NUBCRITNSA-N
• SMILES： CC1(CNC[C@H]1O)C.Cl

Computed Properties

• Exact Mass: 151.0763918Da
• Monoisotopic Mass: 151.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-PYRROLIDINOL, 4,4-DIMETHYL-, HYDROCHLORIDE, (3S)-

3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride, (3S)-

3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride, (3S)- (CAS No. 511268-37-4) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of pyrrolidinol, a five-membered ring structure with hydroxyl and dimethyl substituents. The hydrochloride salt form enhances its solubility and stability, making it suitable for various synthetic and pharmacological applications.

The (3S)- configuration of this compound is crucial for its stereochemical properties. Stereoisomerism plays a pivotal role in determining the biological activity of many pharmaceutical agents. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. The (3S)- configuration of 3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride has been shown to exhibit favorable pharmacokinetic profiles in preclinical models.

One of the most notable applications of this compound is in the synthesis of complex molecules with therapeutic potential. Researchers have utilized 3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride as an intermediate in the construction of bioactive compounds targeting various disease states. For instance, recent advancements in medicinal chemistry have leveraged this compound to develop potential candidates for neurodegenerative diseases and cancer therapy.

The dimethyl substitution at the 4-position of the pyrrolidine ring imparts unique electronic and steric properties to the molecule. These properties are critical for its role as an intermediate in organic synthesis. The dimethyl group enhances the molecule's stability and facilitates specific reaction pathways that are essential for constructing intricate molecular architectures.

From an environmental perspective, understanding the degradation pathways of 3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride is vital for assessing its ecological impact. Recent studies have explored its biodegradation under various environmental conditions, providing insights into its persistence and potential risks to ecosystems. These findings underscore the importance of sustainable practices in the production and disposal of such compounds.

In conclusion, 3-Pyrrolidinol, 4,4-Dimethyl-, Hydrochloride, (3S)- remains a valuable tool in modern organic synthesis and drug discovery. Its stereochemical specificity and versatile chemical properties continue to drive innovative research across multiple disciplines. As scientific advancements unfold, this compound is expected to play an even more prominent role in developing novel therapeutic agents that address unmet medical needs.